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Compound of Interest |

Compound Name: Cholesteryl 11-eicosenoate
CAS No.: 70832-37-0
Cat. No.: B15549041
Get Quote
. J

CAS Number: 70832-37-0 Molecular Formula: Ca7Hs202 Molecular Weight: 679.15 g/mol

This technical guide provides a comprehensive overview of Cholesteryl 11-eicosenoate, a
cholesteryl ester of significant interest in lipid research. This document is intended for
researchers, scientists, and drug development professionals, offering in-depth information on
its properties, synthesis, metabolism, and analytical methods, alongside a discussion of the
broader biological roles of cholesteryl esters. While specific research on Cholesteryl 11-
eicosenoate is limited, this guide draws upon established knowledge of long-chain
monounsaturated cholesteryl esters to provide a foundational understanding.

Physicochemical Properties

Cholesteryl 11-eicosenoate is an ester formed from the condensation of cholesterol and 11-
eicosenoic acid (also known as gondoic acid), a 20-carbon monounsaturated omega-9 fatty
acid. As a cholesteryl ester, it is a highly nonpolar lipid.[1]

Table 1: Physicochemical Data for Cholesteryl 11-eicosenoate

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15549041#bc-rfq
https://www.benchchem.com/product/b15549041/docs?utm_src=pdf-body#cholesteryl-11-eicosenoate-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15549041/docs?utm_src=pdf-body#cholesteryl-11-eicosenoate-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15549041/docs?utm_src=pdf-body#cholesteryl-11-eicosenoate-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15549041/docs?utm_src=pdf-body#cholesteryl-11-eicosenoate-a-technical-guide-for-researchers
https://www.creative-proteomics.com/resource/cholesterol-ester-synthesis-metabolism-cellular-functions-implications.htm
https://www.benchchem.com/product/b15549041/docs?utm_src=pdf-body#cholesteryl-11-eicosenoate-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549041?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 70832-37-0 [2]
Molecular Formula Ca7Hs202 [2]
Molecular Weight 679.15 [2]

Cholesteryl cis-11-

Synonyms eicosenoate, Cholesteryl [2]
gondoate

Purity >99% (commercially available)  [2]

Physical State Solid [2]

Storage Freezer (-20°C) [2]

Synthesis and Experimental Protocols

The synthesis of cholesteryl esters, including Cholesteryl 11-eicosenoate, can be achieved
through several established methods. These protocols are generally applicable to the
esterification of cholesterol with long-chain fatty acids.

General Synthesis of Cholesteryl Esters

A common method for synthesizing cholesteryl esters involves the reaction of cholesterol with a
fatty acid or its derivative.

Experimental Protocol: Esterification using a Versatile Organocatalyst[3]

This method utilizes a triphenylphosphine-sulfur trioxide adduct as a catalyst for the
esterification of cholesterol with a long-chain fatty acid.

Materials:
e Cholesterol

e 11-Eicosenoic acid
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 Triphenylphosphine-sulfur trioxide (PhsP-SOs) adduct

e Toluene (anhydrous)

Procedure:

 In a round-bottom flask, dissolve equimolar amounts of cholesterol and 11-eicosenoic acid in
anhydrous toluene.

e Add a catalytic amount of the triphenylphosphine-sulfur trioxide adduct to the solution.

e Heat the reaction mixture at 110°C under an inert atmosphere (e.g., nitrogen or argon).

e Monitor the reaction progress using thin-layer chromatography (TLC).

o Upon completion, cool the reaction mixture to room temperature.

» Remove the solvent under reduced pressure.

» Purify the crude product by column chromatography on silica gel, using a hexane/ethyl
acetate gradient to yield pure Cholesteryl 11-eicosenoate.

Diagram 1: General Workflow for Cholesteryl Ester Synthesis
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Caption: A generalized workflow for the synthesis of cholesteryl esters.
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Biological Role and Signaling Pathways

Cholesteryl esters are the primary form for cholesterol transport in the bloodstream and for
storage within cells in lipid droplets.[1] The metabolism of cholesteryl esters is a critical process
for maintaining cellular cholesterol homeostasis.

Cholesteryl Ester Metabolism

The metabolic pathway of cholesteryl esters involves their synthesis by acyl-CoA:cholesterol
acyltransferase (ACAT) in the endoplasmic reticulum and their hydrolysis back to free
cholesterol and fatty acids by cholesterol esterases.[1]

Diagram 2: Cellular Cholesteryl Ester Metabolism
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Caption: Overview of the synthesis and hydrolysis of cholesteryl esters in a cell.

Involvement in Signaling

While specific signaling pathways directly modulated by Cholesteryl 11-eicosenoate have not
been elucidated, cholesteryl esters as a class are known to influence cellular signaling,

primarily through their impact on the composition and structure of cellular membranes and lipid
rafts. The fatty acid component of the cholesteryl ester can significantly influence these effects.

Research on the methyl ester of 11-eicosenoic acid, methyl cis-11-eicosenoate, has shown
that it can trigger immune responses by stimulating the production of inflammatory metabolites.
[4] This suggests that the 11-eicosenoate moiety, when part of a lipid molecule, may have
immunomodulatory properties.

Analytical Methodologies

The analysis of Cholesteryl 11-eicosenoate and other cholesteryl esters in biological samples
is typically performed using chromatographic and mass spectrometric techniques.

Mass Spectrometry

Electrospray ionization tandem mass spectrometry (ESI-MS/MS) is a powerful tool for the
quantification of cholesteryl esters.[5] Cholesteryl esters form ammonium adducts in positive
ion mode and generate a characteristic fragment ion of m/z 369 upon collision-induced
fragmentation, which corresponds to the cholesterol backbone.[5][6] This allows for the specific
detection and quantification of various cholesteryl ester species in a complex lipid extract.

Experimental Protocol: Analysis of Cholesteryl Esters by ESI-MS/MS[5]
Sample Preparation:

o Extract total lipids from the biological sample using a suitable solvent system (e.qg.,
chloroform/methanol).

» Dry the lipid extract under a stream of nitrogen.

e Reconstitute the dried lipid extract in an appropriate solvent for mass spectrometry analysis,
often containing an internal standard (e.g., a deuterated cholesteryl ester).
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Mass Spectrometry Analysis:
o Perform direct flow injection analysis of the lipid extract into the ESI-MS/MS system.

e Use a precursor ion scan for m/z 369 to identify all cholesteryl ester species present in the
sample.

o For quantification, use selected reaction monitoring (SRM) for the specific transition of the
protonated molecule of Cholesteryl 11-eicosenoate to the m/z 369 fragment.

Diagram 3: Analytical Workflow for Cholesteryl Ester Analysis
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Caption: A typical workflow for the identification and quantification of cholesteryl esters.

Conclusion and Future Directions

Cholesteryl 11-eicosenoate represents one of many long-chain monounsaturated cholesteryl
esters found in biological systems. While its specific biological functions are yet to be fully
elucidated, the general roles of cholesteryl esters in cholesterol transport, storage, and
modulation of membrane properties provide a framework for understanding its potential
significance. Further research is needed to investigate the specific interactions and signaling
pathways that may be influenced by Cholesteryl 11-eicosenoate, particularly given the known
bioactivity of its constituent fatty acid. Advances in lipidomics and mass spectrometry will
undoubtedly facilitate a deeper understanding of the roles of individual cholesteryl ester
species in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Cholesteryl 11-eicosenoate: A Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15549041/docs#cholesteryl-11-eicosenoate-a-
technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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